Cas no 2171687-36-6 (1-(1-cyanoethyl)azetidine-2-carboxamide)

• Product Name: 1-(1-cyanoethyl)azetidine-2-carboxamide
• CAS No: 2171687-36-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6592793
• PubChem ID: 165508566
• Update Time: 2025-05-20

1-(1-cyanoethyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyanoethyl)azetidine-2-carboxamide
• EN300-1281774
• 2171687-36-6

• Inchi： 1S/C7H11N3O/c1-5(4-8)10-3-2-6(10)7(9)11/h5-6H,2-3H2,1H3,(H2,9,11)
• InChI Key： DFWXKGICZVMSED-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(C#N)C)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(1-cyanoethyl)azetidine-2-carboxamide

Introduction to 1-(1-cyanoethyl)azetidine-2-carboxamide (CAS No. 2171687-36-6)

1-(1-cyanoethyl)azetidine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2171687-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the azetidine class, a heterocyclic structure characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a cyanoethyl group and a carboxamide moiety in its molecular framework imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The structural features of 1-(1-cyanoethyl)azetidine-2-carboxamide contribute to its potential applications in drug discovery and development. The azetidine ring is known for its stability and flexibility, which can be advantageous in designing molecules that interact with biological targets. Additionally, the electron-withdrawing nature of the cyano group and the polar characteristics of the carboxamide functionality enhance its reactivity, making it a versatile building block for medicinal chemists.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in natural products and their role as pharmacophores in numerous therapeutic agents. 1-(1-cyanoethyl)azetidine-2-carboxamide is no exception, as its unique structure has been explored in various research studies aimed at developing novel pharmacological entities. The compound’s ability to undergo functionalization at multiple sites allows for the creation of derivatives with tailored properties, which can be optimized for specific biological activities.

One of the most compelling aspects of 1-(1-cyanoethyl)azetidine-2-carboxamide is its potential in the synthesis of inhibitors targeting enzyme-catalyzed reactions. The azetidine scaffold has been shown to mimic natural substrates, enabling the design of potent enzyme inhibitors. For instance, researchers have investigated its use in developing inhibitors for kinases and other enzymes involved in signal transduction pathways. These pathways are critical in numerous diseases, including cancer, making such inhibitors highly sought after.

Moreover, the carboxamide group in 1-(1-cyanoethyl)azetidine-2-carboxamide can participate in hydrogen bonding interactions, which are essential for molecule-receptor binding affinity. This feature has been leveraged in the design of peptidomimetics—molecules that mimic peptide sequences but exhibit improved stability and bioavailability. The compound’s structural motifs have been explored in creating ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are targeted by many drugs.

Recent advancements in computational chemistry have further enhanced the utility of 1-(1-cyanoethyl)azetidine-2-carboxamide. Molecular modeling studies have demonstrated its potential as a scaffold for designing small-molecule drugs with high selectivity and efficacy. These studies often involve virtual screening of large compound libraries to identify promising candidates for further experimental validation. The integration of machine learning algorithms has accelerated this process, enabling researchers to predict the binding affinities and pharmacokinetic properties of derivatives before synthesizing them.

In clinical research, 1-(1-cyanoethyl)azetidine-2-carboxamide has been investigated as a precursor for antiviral and antibacterial agents. The azetidine ring’s ability to penetrate biological membranes makes it an attractive candidate for developing drugs that target intracellular pathogens. Additionally, its structural similarity to certain natural products has prompted investigations into its potential role as an antimicrobial agent. Preliminary studies have shown promising results in inhibiting bacterial enzymes responsible for cell wall synthesis, highlighting its therapeutic potential.

The synthesis of 1-(1-cyanoethyl)azetidine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by nucleophilic substitution or condensation steps to introduce the cyanoethyl and carboxamide groups. Advances in green chemistry principles have also influenced these synthetic strategies, with efforts focused on minimizing waste and improving reaction efficiency.

The pharmaceutical industry continues to explore novel applications for 1-(1-cyanoethyl)azetidine-2-carboxamide, particularly in the context of personalized medicine. By leveraging genetic data and patient-specific biomarkers, researchers aim to develop customized drug regimens that target individual variations in drug metabolism and response. The compound’s versatility as a scaffold allows for the creation of derivatives with enhanced specificity, which could lead to more effective treatments with fewer side effects.

In conclusion, 1-(1-cyanoethyl)azetidine-2-carboxamide (CAS No. 2171687-36-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its role as an intermediate in drug synthesis, coupled with recent discoveries in computational biology and medicinal chemistry, positions it as a key molecule in the development of next-generation therapeutics. As research progresses, further insights into its mechanisms of action and applications are expected to emerge, solidifying its importance in both academic and industrial settings.